Cas no 58580-55-5 (dibekacin sulphate)

• Product Name: dibekacin sulphate
• CAS No: 58580-55-5
• MF: C₁₈H₃₉N₅O₁₂S
• MW: 549.593564271927
• CID: 57295
• PubChem ID: 636364
• Update Time: 2025-04-18

dibekacin sulphate Chemical and Physical Properties

Names and Identifiers

• dibekacin sulphate
• DIBEKACIN SULFATE
• Debecacin
• Debekacyl
• Einecs 261-341-0
• Icacine
• Kappabi
• Orbicin
• Panamicin
• Panimycin
• Tokocin
• (2R,3R,4S,5S,6R)-4-Amino-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[(2R,3R,6S)-3-amino-6-(aminomethyl)oxan-2-yl]oxy-2-hydroxy-cyclohexyl]oxy-6-(hydroxymethyl)oxane-3,5-diol sulfate
• NSC-758385
• EINECS 264-651-4
• NS00087089
• SR-01000872747
• D01753
• Q27273462
• DKB sulfate
• DIBEKACIN SULFATE [MART.]
• NSC 758385
• Panimycin (TN)
• Dibekacin sulfate (JP17)
• DIBEKACIN SULFATE [WHO-DD]
• (2S,3R,4S,5S,6R)-4-amino-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[(2R,3R,6S)-3-amino-6-(aminomethyl)oxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-6-(hydroxymethyl)oxane-3,5-diol;sulfuric acid
• UNII-A0869I992Z
• 58580-55-5
• NSC758385
• AKOS027393810
• Debecacin sulfate
• 3',4'-Dideoxykanamycin B sulfate
• KANAMYCIN B, 3',4'-DIDEOXY-, SULFATE
• DIBEKACIN SULFATE [MI]
• SCHEMBL955575
• SR-01000872747-1
• Dibekacin sulfate [JAN]
• Dibekacin sulphate (1:1)
• HMS1923O07
• Pharmakon1600-01503114
• D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1-6)-O-(2,6-diamino-2,3,4,6-tetradeoxy-alpha-D-erythro-hexopyranosyl-(1-4))-2-deoxy-, sulfate (salt)
• CHEBI:31475
• CCG-39306
• 64070-13-9
• A0869I992Z
• 6-O-(3-AMINO-3-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL)-2-DEOXY-4-O-(2,6-DIAMINO-2,3,4,6-TETRADEOXY-.ALPHA.-D-ERYTHRO-HEXOPYRANOSYL)-STREPTAMINE SULPHATE
• SPECTRUM1503114

• Inchi： 1S/C18H37N5O8.H2O4S/c19-4-6-1-2-7(20)17(28-6)30-15-8(21)3-9(22)16(14(15)27)31-18-13(26)11(23)12(25)10(5-24)29-18;1-5(2,3)4/h6-18,24-27H,1-5,19-23H2;(H2,1,2,3,4)/t6-,7+,8-,9+,10+,11-,12+,13+,14-,15+,16-,17+,18+;/m0./s1
• InChI Key： GXKUKBCVZHBTJW-USXQJGOZSA-N
• SMILES： S(=O)(=O)(O)O.O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)N)O)[C@H]1[C@@H](C[C@@H]([C@H]([C@@H]1O)O[C@@H]1[C@@H](CC[C@@H](CN)O1)N)N)N

Computed Properties

• Exact Mass: 531.22100
• Monoisotopic Mass: 547.216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 641
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 337A^2

Experimental Properties

• Density: 1.46
• Boiling Point: 727.7°Cat760mmHg
• Flash Point: 393.9°C
• PSA: 299.69000
• LogP: -0.85720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides